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Compound of Interest

Compound Name: Tin chromate
CAS No.: 38455-77-5
Cat. No.: B14674120
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical formula and structural
aspects of tin chromate, a compound existing in two primary oxidation states: tin(ll) chromate
and tin(IV) chromate. Due to the limited availability of detailed crystallographic data in public
domains, this guide focuses on the fundamental chemical properties, theoretical structures,
and a generalized experimental protocol for their synthesis.

Chemical Formula and Nomenclature

Tin, a post-transition metal, most commonly exhibits oxidation states of +2 (stannous) and +4
(stannic). The chromate anion is a polyatomic ion with the formula CrOa42~. The chemical
formulas for the two forms of tin chromate are determined by the principle of charge neutrality.

 Tin(Il) Chromate: In this compound, the tin cation (Sn2*) combines with the chromate anion
(CrO427) in a 1:1 ratio to form an electrically neutral compound.

o Chemical Formula: SnCrOa[1]
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e Tin(IV) Chromate: The tin(IV) cation (Sn**) requires two chromate anions (CrO427) to
balance the positive charge.

o Chemical Formula: Sn(CrOa)2[2][3][4][5][6]

Physicochemical Properties

The distinct oxidation states of tin significantly influence the properties of the corresponding
chromate compounds. A summary of key quantitative data is presented below.

Property Tin(ll) Chromate Tin(IV) Chromate
Chemical Formula SnCrOa Sn(CrOa)2
Molecular Weight 235.82 g/mol 350.69 g/mol [2][3]
Synonyms Stannous chromate[7] Stannic chromate[2]

Brown-yellow crystalline

Appearance Brown solid[1]
powder[8]
Not available in public Not available in public
Crystal Structure Data ] ]
crystallographic databases crystallographic databases

Molecular Structure

While detailed crystallographic data, including crystal system, space group, and precise bond
lengths and angles, are not readily available in the scientific literature for either tin(Il) or tin(IV)
chromate, a basic representation of their ionic structures can be conceptualized.

The chromate ion (CrOa427) typically adopts a tetrahedral geometry with the chromium atom at
the center and four oxygen atoms at the vertices. The tin cations would be positioned to
balance the negative charges of the chromate anions.
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lonic association in Tin(Il) and Tin(IV) chromate.

Experimental Protocols: Synthesis of Tin Chromates

Tin chromates are insoluble in water and can be synthesized via a precipitation reaction by
mixing aqueous solutions of a soluble tin salt and a soluble chromate salt.[9][10][11][12] The

following are generalized protocols for their preparation.

Synthesis of Tin(ll) Chromate (SnCrOa4)
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Principle: A precipitation reaction between a soluble tin(ll) salt (e.g., tin(ll) chloride, SnCl2) and
a soluble chromate salt (e.g., potassium chromate, K2CrOa).

Reaction: SnClz(aq) + K2CrOas(aq) — SnCrOa(s) + 2KCl(aq)
Methodology:
o Preparation of Reactant Solutions:

o Prepare a standardized aqueous solution of tin(ll) chloride (e.g., 0.5 M SnClz2). To prevent
hydrolysis of SnClz, the solution should be acidified with a small amount of hydrochloric
acid.

o Prepare a standardized aqueous solution of potassium chromate (e.g., 0.5 M KzCrOa).
» Precipitation:

o Slowly add the potassium chromate solution to the tin(ll) chloride solution with constant
stirring. A brown precipitate of tin(Il) chromate will form immediately.

¢ Isolation and Purification:

o Separate the precipitate from the supernatant by filtration, for example, using a Buchner
funnel.

o Wash the collected precipitate with distilled water to remove soluble impurities, such as
potassium chloride (KCI).

o Continue washing until a test of the filtrate for chloride ions (e.g., with silver nitrate
solution) is negative.

e Drying:

o Dry the purified precipitate in a desiccator or a low-temperature oven.

Synthesis of Tin(IV) Chromate (Sn(Cr0Oa)2)
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Principle: A precipitation reaction between a soluble tin(IV) salt (e.qg., tin(IV) chloride, SnCla4)
and a soluble chromate salt (e.g., potassium chromate, K2CrOa).

Reaction: SnCla(aq) + 2K2CrOas(aq) — Sn(CrOa)2(s) + 4KCl(aq)
Methodology:
o Preparation of Reactant Solutions:

o Prepare a standardized aqueous solution of tin(IV) chloride (e.g., 0.5 M SnCla4). Note that
SnCla is highly susceptible to hydrolysis, and the solution should be handled accordingly,
often by preparation in acidic conditions.

o Prepare a standardized aqueous solution of potassium chromate (e.g., 1.0 M K2CrOa) to
ensure the correct stoichiometric ratio.

» Precipitation:

o Slowly add the potassium chromate solution to the tin(IV) chloride solution with vigorous
stirring. A brown-yellow precipitate of tin(IV) chromate will form.

« Isolation and Purification:

o Filter the precipitate from the solution.

o Wash the precipitate thoroughly with distilled water to remove soluble byproducts.
e Drying:

o Dry the final product, tin(IV) chromate, under vacuum or at a low temperature to prevent

decomposition.
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Generalized workflow for the synthesis of tin chromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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